Cas no 74626-24-7 (methyl 5-(dimethylamino)methylfuran-2-carboxylate)

• Product Name: methyl 5-(dimethylamino)methylfuran-2-carboxylate
• CAS No: 74626-24-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 4168586
• Update Time: 2025-06-08

methyl 5-(dimethylamino)methylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-[(dimethylamino)methyl]-, methyl ester
• methyl 5-(dimethylamino)methylfuran-2-carboxylate

• Inchi： 1S/C9H13NO3/c1-10(2)6-7-4-5-8(13-7)9(11)12-3/h4-5H,6H2,1-3H3
• InChI Key： MYOAPBIAZCCUJB-UHFFFAOYSA-N
• SMILES： O1C(CN(C)C)=CC=C1C(OC)=O

Additional information on methyl 5-(dimethylamino)methylfuran-2-carboxylate

Methyl 5-(dimethylamino)methylfuran-2-carboxylate (CAS No. 74626-24-7): A Comprehensive Overview in Modern Chemical Biology

Methyl 5-(dimethylamino)methylfuran-2-carboxylate, a compound with the chemical identifier CAS No. 74626-24-7, has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its methyl 5-(dimethylamino)methylfuran-2-carboxylate moiety, represents a promising scaffold for the development of novel bioactive molecules. Its molecular structure incorporates both aromatic and heterocyclic components, which contribute to its versatility in pharmaceutical applications.

The< strong>methyl 5-(dimethylamino)methylfuran-2-carboxylate moiety is particularly noteworthy for its potential in modulating biological pathways. The presence of the dimethylamino group enhances the compound's basicity, making it a suitable candidate for interactions with acidic functional groups in biological targets. This feature is particularly relevant in the context of drug design, where precise targeting and binding affinity are critical factors. Furthermore, the furan ring introduces a degree of rigidity to the molecule, which can improve its pharmacokinetic properties, such as solubility and metabolic stability.

Recent advancements in chemical biology have highlighted the importance of multifunctional compounds that can engage multiple targets simultaneously. The methyl 5-(dimethylamino)methylfuran-2-carboxylate scaffold aligns well with this trend, as it can be modified to exhibit dual or even polypharmacological activity. For instance, derivatives of this compound have shown promise in inhibiting both enzymatic and non-enzymatic targets, making them valuable candidates for treating complex diseases.

In the realm of drug discovery, the synthesis of analogs of methyl 5-(dimethylamino)methylfuran-2-carboxylate has been extensively explored. Researchers have employed various synthetic strategies to modify different parts of the molecule while maintaining its core structure. These modifications have led to the identification of several lead compounds with enhanced potency and selectivity. For example, introducing additional functional groups at the 2-position of the furan ring has been shown to improve binding affinity to specific protein targets.

The pharmacological profile of methyl 5-(dimethylamino)methylfuran-2-carboxylate has been studied in several preclinical models. Initial findings suggest that this compound exhibits significant activity against a range of therapeutic targets, including kinases and transcription factors. These activities are particularly relevant in oncology research, where inhibitors of these targets are highly sought after for their potential to treat various forms of cancer. Additionally, the compound has shown promise in anti-inflammatory applications, further broadening its therapeutic scope.

The synthetic accessibility of methyl 5-(dimethylamino)methylfuran-2-carboxylate is another factor that contributes to its attractiveness as a pharmaceutical intermediate. The availability of efficient synthetic routes allows for rapid screening and optimization of derivatives, accelerating the drug discovery process. This ease of synthesis is particularly important in academic and industrial settings where resources may be limited.

Future research directions involving methyl 5-(dimethylamino)methylfuran-2-carboxylate include exploring its potential in combination therapies. The ability to design molecules that can interact with multiple targets simultaneously holds great promise for overcoming resistance mechanisms and improving treatment outcomes. Additionally, computational methods such as molecular docking and virtual screening are being increasingly utilized to predict the binding modes and affinities of this compound with various biological targets.

The integration of machine learning and artificial intelligence into drug discovery has also opened new avenues for investigating methyl 5-(dimethylamino)methylfuran-2-carboxylate. These technologies enable researchers to analyze large datasets and identify patterns that may not be apparent through traditional experimental methods. By leveraging these advanced tools, scientists can accelerate the identification of novel derivatives with enhanced pharmacological properties.

In conclusion, methyl 5-(dimethylamino)methylfuran-2-carboxylate (CAS No. 74626-24-7) represents a versatile and promising scaffold for the development of novel bioactive molecules. Its unique structural features make it an attractive candidate for modulating various biological pathways, with potential applications in oncology and anti-inflammatory therapies. The ongoing research into this compound highlights its significance in modern chemical biology and underscores its potential as a key intermediate in pharmaceutical development.